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Introduction

2-Ethylhexyl mercaptoacetate, also known as 2-ethylhexyl thioglycolate (2-EHTG), is an
organic compound with the CAS number 7659-86-1.[1] It is a colorless to pale yellow,
transparent liquid with a characteristic ester-like or slight chloroform-like odor.[1][2][3]
Structurally, it is the ester of thioglycolic acid and 2-ethylhexanol, incorporating both a reactive
thiol (-SH) group and an ester functional group.[2][4] This dual functionality makes it a versatile
molecule in various industrial and chemical processes.

This technical guide provides an in-depth overview of 2-Ethylhexyl mercaptoacetate, covering
its physicochemical properties, synthesis methodologies, mechanisms of action, applications,
and toxicological profile. All quantitative data is summarized for clarity, and key processes are
visualized through diagrams.

Physicochemical Properties

2-Ethylhexyl mercaptoacetate is characterized by its high boiling point and low water solubility.
Its properties make it suitable as a stabilizer, plasticizer, and chemical intermediate in various
systems.[1][2]

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1220297?utm_src=pdf-interest
https://www.benchchem.com/product/b1220297?utm_src=pdf-body
https://www.nbinno.com/?news/gp-comprehensive-overview-of-2-ethylhexyl-mercaptoacetate-properties-applications-and-safety
https://www.nbinno.com/?news/gp-comprehensive-overview-of-2-ethylhexyl-mercaptoacetate-properties-applications-and-safety
https://www.guidechem.com/question/what-is-the-application-and-pr-id135908.html
https://unilongindustry.com/the-mechanism-of-2-ethylhexyl-thioglycolate-in-pvc-thermal-stabilization/
https://www.guidechem.com/question/what-is-the-application-and-pr-id135908.html
https://www.benchchem.com/product/b1220297
https://www.nbinno.com/?news/gp-comprehensive-overview-of-2-ethylhexyl-mercaptoacetate-properties-applications-and-safety
https://www.guidechem.com/question/what-is-the-application-and-pr-id135908.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220297?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference(s)
Molecular Formula C10H2002S [51[6]
Molecular Weight 204.33 g/mol 516171
Appearance Clear, colorless liquid [11[7118]
Boiling Point 255-260 °C [5116119]
Density 0.972 g/mL at 20 °C [1][5][6]

Flash Point 136 °C (closed cup) [51[71[10]

Refractive Index (n20/D)

1.461

[11(51(7]

Water Solubility

4.73 mg/L at 20 °C

[516]e]

Vapor Pressure

3.6 Paat25°C

[5]16]

LogP

4.7 at 20 °C

[5][6]

pKa

7.95 £ 0.10 (Predicted)

[5]16]

Synthesis and Manufacturing

The production of 2-Ethylhexyl mercaptoacetate can be achieved through several chemical

routes. The most common methods involve either the esterification of thioglycolic acid or the

reaction of an alkali metal hydrosulfide with 2-ethylhexyl chloroacetate.

Synthesis via Chloroacetate Intermediate

A prevalent industrial method involves a multi-step process starting from chloroacetic acid and

2-ethylhexanol (isooctanol).[2]

 Esterification: Chloroacetic acid and 2-ethylhexanol are reacted, often under reduced

pressure with a solid superacid catalyst, to synthesize 2-ethylhexyl chloroacetate.[2]

e Bunte Salt Formation: The resulting chloroacetate ester reacts with sodium thiosulfate in the

presence of a phase transfer catalyst to form a Bunte salt.[2]
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e Hydrolysis and Reduction: The Bunte salt is then acid hydrolyzed and reduced to yield the
final product, 2-Ethylhexyl mercaptoacetate.[2]
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Caption: Synthesis of 2-Ethylhexyl Mercaptoacetate from Chloroacetic Acid.

Synthesis via Esterification of Thioglycolic Acid

Another common method is the direct esterification of thioglycolic acid with 2-ethylhexanol.[4]
[11] This condensation reaction eliminates water and is typically driven by an acid catalyst to
increase the reaction rate.[4]

Experimental Protocols
Protocol: Synthesis from N,N'-diphenyl-1,4-
phenylenediamine

A specific synthesis reaction involving 2-ethylhexyl thioglycolate is described as follows:

« Initial Setup: A 750 ml sulfonation flask equipped with a propeller stirrer is charged with 52.1
g (0.2 mol) of N,N'-diphenyl-1,4-phenylenediamine and 81.7 g (0.4 mol) of 2-ethylhexyl
thioglycolate in 200 ml of ethanol.[5]

e Heating: The mixture is heated to reflux temperature.[5]

o Reagent Addition: 36.7 g (0.44 mol) of 36% aqueous formaldehyde is added dropwise over
the course of 2 hours.[5]

o Reaction: The reaction mixture is then boiled under reflux for 16 hours.[5]
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o Workup: The batch is concentrated on a rotary evaporator, and the residue is dried at 80°C
for 2 hours under a high vacuum to yield a dark brown oil.[5]

Protocol: Synthesis from 2-ethylhexyl chloroacetate

This method involves the reaction of sodium hydrosulfide with 2-ethylhexyl chloroacetate:

Reactor Charging: A reactor is charged with 350 g of a methanolic solution of sodium
hydrosulfide (8.5% concentration, 0.53 mol NaSH).[12]

o Pressurization: The pressure in the reactor is raised to 10 bars by introducing hydrogen
sulfide.[12]

» Reagent Addition: 120 g (0.57 mol) of 2-ethylhexyl chloroacetate is introduced over 40
minutes via a pump, while maintaining the temperature at 10+2° C.[12]

e Reaction: The reactants are agitated for one hour, after which the autoclave is
decompressed.[12] The resulting solution contains the product, which can then be purified.
[12]

Mechanism of Action in Polymer Stabilization

A primary application of 2-Ethylhexyl mercaptoacetate is as a co-stabilizer for halogenated
polyolefins, particularly polyvinyl chloride (PVC).[2][4] During thermal processing, PVC
degrades by releasing hydrogen chloride (HCI), which catalyzes further degradation.[4] 2-
EHTG mitigates this through a dual mechanism.

o HCI Scavenging: The thiol group acts as a strong nucleophile and an effective HCI
scavenger, neutralizing the acid and preventing the autocatalytic degradation chain reaction.

[3][4]

o Synergistic Effects: When used with metal-based stabilizers (e.g., organotin or calcium-zinc
systems), the thiol group can replace labile chlorine atoms on the PVC polymer chain.[4] It
also acts as a ligand, forming stable coordination complexes with the metal stabilizers, which
enhances long-term heat stability and color retention.[3][4] In organotin systems, it can also
regenerate active stabilizer species, extending their lifetime.[3]
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Caption: Dual mechanism of 2-EHTG in PVC heat stabilization.

Applications

The unique chemical properties of 2-Ethylhexyl mercaptoacetate lend it to a wide range of

industrial applications.

o Polymer Industry: Its primary use is as a heat stabilizer and plasticizer for PVC and other

halogenated polyolefins, improving material stability, flexibility, and service life.[1][2][7] It also

serves as a low-odor chain transfer agent in polymer manufacturing to control molecular

weight.[1][4]

» Chemical Synthesis: It is an important intermediate in the synthesis of pesticides,

pharmaceuticals, and other fine chemicals.[4][5][7]

o Cosmetics: It acts as an intermediate in the production of cosmetic ingredients like glycerol

monothioglycolate, which are used in hair care products.[1][13]
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e Other Uses: It is also utilized as an antioxidant, a collector in the mining industry, and in the
preparation of polythiols for epoxy hardeners.[1][4][13]
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Caption: Major industrial applications of 2-Ethylhexyl Mercaptoacetate.

Toxicology and Safety

Understanding the toxicological profile and handling requirements for 2-Ethylhexyl
mercaptoacetate is critical for safe laboratory and industrial use.

Toxicological Data Summary

The compound is classified as harmful if swallowed and may cause an allergic skin reaction.[1]
[14] It is also noted to be very toxic to aquatic life with long-lasting effects.[1][14]
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Endpoint

Species

Value Reference(s)

Acute Oral Toxicity

Category 4 (Harmful if
[14]
swallowed)

Skin Sensitization

Sub-category 1B (May
cause an allergic skin [14]

reaction)

Oncorhynchus mykiss

LC50: 1.15 mg/L (96

Toxicity to Fish _ [14]
(Rainbow trout) h)
o _ . EC50: 0.39 mg/L (48
Toxicity to Daphnia Daphnia magna h) [14]
o Pseudokirchneriella EC50: 0.62 mg/L (72
Toxicity to Algae [14]

subcapitata

h)

Repeated Dose

Toxicity

Rat (Oral, 28 d)

NOAEL: > 170 mg/kg [9]

GHS Hazard Information
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Type Code Statement Reference(s)

Hazard Statements H302 Harmful if swallowed. [51[14]

May cause an allergic
H317 _ _ [5]114]
skin reaction.

Very toxic to aquatic

H410 life with long lasting [5][14]

effects.
Precautionary Avoid breathing mist

P261 [14]
Statements or vapours.

Avoid release to the
P273 , [5][14]
environment.

Wear protective
P280 [5][14]
gloves.

IF SWALLOWED: Call

a POISON
P301 + P312
CENTER/doctor if you
feel unwell.
IF ON SKIN: Wash
P302 + P352 with plenty of soap [5]

and water.

Handling and Storage

» Handling: Use in a well-ventilated area and wear appropriate personal protective equipment
(PPE), including protective gloves, clothing, and eye protection.[1][10] Avoid contact with skin
and eyes and inhalation of vapor.[9] Keep away from heat, sparks, and open flames.[9]

o Storage: Store in a cool, dry, and well-ventilated place below +30°C.[5][6][7] Keep containers
tightly closed and upright to prevent leakage.[9] The thiol group is sensitive to alkaline
substances and oxidizing agents.[2]

Conclusion
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2-Ethylhexyl mercaptoacetate (CAS 7659-86-1) is a multifunctional chemical with significant
utility, primarily as a highly effective heat co-stabilizer in the PVC industry. Its unique structure
allows it to participate in a variety of chemical reactions, making it a valuable intermediate for
pharmaceuticals, cosmetics, and other fine chemicals. While it possesses a range of beneficial
industrial properties, its toxicological profile, particularly its skin sensitization potential and high
aguatic toxicity, necessitates strict adherence to safety and handling protocols. Continued
research into its applications and synergistic effects with other chemical systems will further
define its role in advanced material and chemical manufacturing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Mercaptoacetate (CAS 7659-86-1)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1220297#2-ethylhexyl-mercaptoacetate-cas-number-
7659-86-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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